Cas no 1054520-24-9 (2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid)

• Product Name: 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid
• CAS No: 1054520-24-9
• MF: C₁₉H₁₄N₂O₆
• MW: 366.324265003204
• CID: 6031861
• PubChem ID: 25756886
• Update Time: 2025-06-13

2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Z44395175
• 2-{3-[2-(carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid
• EN300-26593961
• 1054520-24-9
• 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid

• Inchi： 1S/C19H14N2O6/c20-10-13(9-12-5-1-4-8-16(12)27-11-17(22)23)18(24)21-15-7-3-2-6-14(15)19(25)26/h1-9H,11H2,(H,21,24)(H,22,23)(H,25,26)/b13-9+
• InChI Key： PYWGKTOYRCFNMN-UKTHLTGXSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1/C=C(\C#N)/C(NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 366.08518617g/mol
• Monoisotopic Mass: 366.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides N-cinnamoylanthranilic acids

Additional information on 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid

Research Briefing on 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid (CAS: 1054520-24-9)

In recent years, the compound 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid (CAS: 1054520-24-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both carboxymethoxy and cyano groups in its structure makes it a versatile candidate for drug development, particularly in targeting specific enzymatic pathways and protein interactions.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings is its ability to act as a potent inhibitor of certain inflammatory mediators, which positions it as a potential therapeutic agent for chronic inflammatory diseases. Additionally, its interaction with specific cellular receptors has been investigated, revealing insights into its selectivity and binding affinity. These findings are crucial for the design of next-generation drugs with improved efficacy and reduced side effects.

The synthesis and optimization of 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid have also been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted and catalyst-free reactions, have been employed to enhance the yield and purity of the compound. These innovations not only streamline the production process but also contribute to the scalability of its manufacturing, which is essential for clinical and commercial applications.

In vitro and in vivo studies have further demonstrated the compound's pharmacokinetic and pharmacodynamic profiles. Notably, its bioavailability and metabolic stability have been evaluated, providing valuable data for future formulation development. Preliminary results suggest that the compound exhibits favorable absorption and distribution characteristics, although further optimization may be required to address potential challenges such as rapid clearance or tissue-specific accumulation.

Looking ahead, the therapeutic potential of 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid extends beyond its current applications. Ongoing research is exploring its utility in oncology, neurodegenerative diseases, and infectious diseases, leveraging its unique chemical properties to target diverse biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials, paving the way for novel treatment options.

In conclusion, 2-{3-[2-(Carboxymethoxy)phenyl]-2-cyanoprop-2-enamido}benzoic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with advancements in synthetic and analytical techniques, underscore its potential to address unmet medical needs. Continued research and development efforts will be instrumental in unlocking its full therapeutic value and bringing innovative solutions to patients worldwide.